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Compound of Interest

Compound Name: Diclofensine

Cat. No.: B1196589

An In-depth Technical Guide to the Chemical Structure and Activity of Diclofensine (Ro 8-
4650)

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diclofensine (Ro 8-4650), a
potent triple monoamine reuptake inhibitor. It details the compound's chemical structure,
synthesis, mechanism of action, and relevant experimental data, designed to support advanced
research and development activities.

Core Chemical Identity

Diclofensine is a tetrahydroisoquinoline derivative developed by Hoffmann-La Roche in the
1970s.[1][2] Its primary activity is attributed to the (S)-isomer.[1][2] The compound is
characterized by a 4-(3,4-dichlorophenyl) substituent on the isoquinoline core.

Chemical and Physical Properties

The fundamental identifiers and properties of Diclofensine are summarized below for quick
reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1196589?utm_src=pdf-interest
https://www.benchchem.com/product/b1196589?utm_src=pdf-body
https://www.benchchem.com/product/b1196589?utm_src=pdf-body
https://www.benchchem.com/product/b1196589?utm_src=pdf-body
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Diclofensine
https://en.wikipedia.org/wiki/Diclofensine
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Diclofensine
https://en.wikipedia.org/wiki/Diclofensine
https://www.benchchem.com/product/b1196589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference

4-(3,4-dichlorophenyl)-7-
IUPAC Name methoxy-2-methyl-1,2,3,4- [1112][3]

tetrahydroisoquinoline

CAS Number 67165-56-4 [1][2][3]
PubChem CID 68871 [11[2][3]
Molecular Formula C17H17CI2NO [11121[3]
Molar Mass 322.23 g/mol [2][3]

CN1CC(C2=C(C1)C=C(C=C2)
SMILES [1][3]
OC)C3=CC(=C(C=C3)CI)Cl

INChl=1S/C17H17CI2NO/c1-
20-9-12-7-13(21-2)4-5-

InChl 14(12)15(10-20)11-3-6- [1][3]
16(18)17(19)8-11/h3-8,15H,9-
10H2,1-2H3
ZJDCGVDEEHWEIG-

InChlKey [11[3]

UHFFFAOYSA-N

Synthesis Pathway

The synthesis of Diclofensine can be achieved through a multi-step process involving the
formation of the core tetrahydroisoquinoline structure.[2] A representative synthetic route is
outlined below.[2][4]
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Step 1: Schiff Base Formation & Reduction

m-Anisaldehyde Methylamine

1. Condensation
. NaBH4 Reduction

(3-methoxybenzyl)methylamine

Step 2: Alkylation

3,4-Dichlorophenacyl
bromide

Intermediate Ketone

Step 3: Reduction & Cyclization

aBH4 Reduction

Intermediate Alcohol

Acid-Catalyzed
Intramolecular Cyclization

Diclofensine
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Experimental Setup

Subjects:
Adult Male Sprague-Dawley Rats

Task:
FR5 Lever Press vs. Free Chow Choice

Begin Trial

Weekly Iv’rocedure

Induce Deficit:
Administer 1.0 mg/kg TBZ (IP)

Treatment:

Administer Diclofensine (IP)
(Vehicle, 1.25, 2.5, 5.0, 10.0 mg/kg)

Behavioral Assessment:
Measure lever presses and chow intake

Collect Data

Data Avnalysis

Statistical Test:
Repeated Measures ANOVA

'

Outcome:
Assess reversal of low-effort bias

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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